Cas no 2375008-67-4 (6-(Trifluoromethyl)benzothiophene-2-carboxamide)

• Product Name: 6-(Trifluoromethyl)benzothiophene-2-carboxamide
• CAS No: 2375008-67-4
• MF: C₁₀H₆F₃NOS
• MW: 245.220951557159
• CID: 5184714
• Update Time: 2025-06-08

6-(Trifluoromethyl)benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)benzothiophene-2-carboxamide

• Inchi： 1S/C10H6F3NOS/c11-10(12,13)6-2-1-5-3-8(9(14)15)16-7(5)4-6/h1-4H,(H2,14,15)
• InChI Key： PZTKWOCMRLNRSJ-UHFFFAOYSA-N
• SMILES： C12=CC(C(F)(F)F)=CC=C1C=C(C(N)=O)S2

Additional information on 6-(Trifluoromethyl)benzothiophene-2-carboxamide

Comprehensive Overview of 6-(Trifluoromethyl)benzothiophene-2-carboxamide (CAS No. 2375008-67-4): Properties, Applications, and Research Insights

6-(Trifluoromethyl)benzothiophene-2-carboxamide (CAS No. 2375008-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a benzothiophene core makes this molecule a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors, fluorescence probes, and bioactive intermediates.

In recent years, the demand for fluorinated compounds like 6-(Trifluoromethyl)benzothiophene-2-carboxamide has surged, driven by their enhanced metabolic stability and lipophilicity—key properties for optimizing drug candidates. The compound’s CAS No. 2375008-67-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Its carboxamide functionality further enables diverse derivatization, making it a versatile tool for high-throughput screening.

One of the trending topics in organic synthesis is the development of sustainable fluorination methods. 6-(Trifluoromethyl)benzothiophene-2-carboxamide aligns with this focus, as researchers seek eco-friendly pathways to incorporate CF₃ groups into heterocycles. Questions like "How to synthesize trifluoromethylated benzothiophenes?" or "What are the biological activities of benzothiophene carboxamides?" are commonly explored in scientific forums, highlighting the compound’s interdisciplinary appeal.

From a technical perspective, the physicochemical properties of CAS No. 2375008-67-4—such as solubility, melting point, and stability—are critical for formulation scientists. The benzothiophene moiety contributes to π-stacking interactions, while the trifluoromethyl group influences electron distribution, affecting binding affinity in target proteins. These attributes are pivotal for designing kinase inhibitors or GPCR modulators, areas of intense interest in oncology and CNS drug development.

In material science, 6-(Trifluoromethyl)benzothiophene-2-carboxamide is investigated for its potential in organic electronics, such as OLEDs or photovoltaic devices, owing to its electron-withdrawing properties. Searches for "benzothiophene derivatives in optoelectronics" or "CF₃-substituted heterocycles" underscore its cross-disciplinary utility. Additionally, its role in metal-organic frameworks (MOFs) and catalysis is an emerging area of study.

To address common queries, the synthesis of 6-(Trifluoromethyl)benzothiophene-2-carboxamide typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with emphasis on atom economy and green chemistry principles. Analytical techniques like HPLC, NMR, and mass spectrometry are employed for purity validation, ensuring compliance with GMP standards for preclinical studies.

In conclusion, 6-(Trifluoromethyl)benzothiophene-2-carboxamide (CAS No. 2375008-67-4) represents a multifaceted compound with broad applications in drug discovery, materials science, and catalysis. Its structural versatility and alignment with fluorine chemistry trends position it as a key player in innovation-driven industries. Future research may explore its structure-activity relationships (SAR) or hybrid derivatives to unlock novel functionalities.